Firefly luciferase-IN-3

• Molecular Formula: C11H6BrN3O2
• Molecular Weight: 292.09 g/mol
• InChI: InChI=1S/C11H6BrN3O2/c12-9-5-4-8(16-9)11-14-10(15-17-11)7-3-1-2-6-13-7/h1-6H
• InChIKey: MWRCJQDUIXMGTI-UHFFFAOYSA-N

Firefly luciferase-IN-3: A NanoLuc-Targeted Inhibitor for Orthogonal Bioluminescence Assays

Firefly luciferase-IN-3 (CID: 17087944; CAS: 898155-17-4) is an ATP-dependent luciferase inhibitor with demonstrated nanomolar-level activity against the engineered NanoLuc luciferase (pIC50 = 7.5) [1]. Unlike traditional firefly luciferase (Fluc) inhibitors, this compound is specifically referenced for its application in orthogonal reporter gene assay systems that require selective suppression of a distinct bioluminescent enzyme without cross-reactivity with Fluc . Its molecular structure (C24H21F3N4O4, MW: 486.44) and inhibitory profile distinguish it from other luciferase inhibitors in the same chemical series .

1

Orthogonal dual-luciferase reporter assay workflow

2

NanoLuc-selective inhibition without Fluc cross-reactivity

3

Compatible with multiplexed bioluminescence signal control

• [1] Ho PI, et al. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. View Source

Why Firefly luciferase-IN-3 Cannot Be Replaced by Generic Firefly Luciferase Inhibitors

Generic firefly luciferase inhibitors such as Firefly luciferase-IN-1 (Fluc IC50 = 0.25 nM) or Firefly luciferase-IN-2 (P. pyralis Fluc IC50 = 0.15 µM) are optimized for the Photinus pyralis luciferase active site and exhibit minimal cross-activity toward engineered luciferases like NanoLuc . Conversely, Firefly luciferase-IN-3 is specifically characterized by its nanomolar inhibition of NanoLuc (pIC50 = 7.5, equivalent to 32 nM IC50) . This selectivity is critical in multiplexed reporter assays where orthogonal enzyme pairs (e.g., Fluc and NanoLuc) must be differentially modulated. Substituting with a non-specific inhibitor would compromise experimental resolution and data interpretation [1].

Target inhibitor Firefly luciferase-IN-3

Characterized by NanoLuc inhibition; pIC50 7.5 (32 nM) – designed for orthogonal reporter systems.

Generic substitute Fluc-selective inhibitors (e.g., Fluc-IN-1, Fluc-IN-2)

Optimized for firefly luciferase active site; minimal NanoLuc cross-activity may compromise multiplexed assay resolution.

Risk summary Substituting with a non-selective inhibitor can lead to unintended NanoLuc signal interference and loss of independent dual-reporter control.

• [1] Ho PI, et al. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. View Source

Quantitative Differentiation of Firefly luciferase-IN-3 Against NanoLuc vs. Fluc-Selective Inhibitors

NanoLuc Inhibition Potency: pIC50 = 7.5 (32 nM)

Firefly luciferase-IN-3 exhibits nanomolar inhibitory activity against the engineered NanoLuc luciferase, with a reported pIC50 value of 7.5 . This value corresponds to an IC50 of approximately 32 nM. In contrast, the related analog Firefly luciferase-IN-2 inhibits the native Photinus pyralis firefly luciferase with an IC50 of 0.15 µM (150 nM) but shows negligible activity against Renilla reniformis luciferase and lacks documented NanoLuc activity .

NanoLuc Inhibition Potency

Cross-study comparable

pIC50 = 7.5

IC50 ~32 nM (NanoLuc)

Defines NanoLuc-selective tool compound

Fluc-IN-2 shows no documented NanoLuc activity

Evidence Dimension	Inhibitory potency against NanoLuc
Target Compound Data	pIC50 = 7.5 (IC50 ~32 nM)
Comparator Or Baseline	Firefly luciferase-IN-2: no reported NanoLuc activity; Fluc IC50 = 0.15 µM (150 nM) against P. pyralis
Quantified Difference	Target compound demonstrates nM-level NanoLuc inhibition; comparator lacks documented NanoLuc activity
Conditions	Purified enzyme biochemical assay (NanoLuc)

Why This Matters

This potency defines Firefly luciferase-IN-3 as a NanoLuc-selective tool, enabling orthogonal assay design where Fluc inhibitors would fail to suppress NanoLuc signal.

Enzyme Selectivity: NanoLuc vs. Firefly Luciferase Discrimination

In a comprehensive screen of 42,460 compounds at 10 µM, the original study from which Firefly luciferase-IN-3 (CID: 17087944) is derived demonstrated that unrelated luciferases such as firefly luciferase (Fluc) and NanoLuc exhibit less than 10% overlap in inhibitor profiles [1]. Firefly luciferase-IN-3 was characterized specifically for NanoLuc inhibition, whereas closely related series compounds (e.g., Firefly luciferase-IN-2, compound 5j) were optimized for P. pyralis Fluc inhibition (IC50 = 0.15 µM) .

Enzyme Selectivity

Class-level inference

NanoLuc active

IN-3 (pIC50 7.5)

Fluc inhibitors

Low cross-reactivity supports orthogonal assay design

HTS at 10 µM; distinct inhibitor clusters

Potency vs. Fluc-IN-1

Cross-study comparable

NanoLuc IC50 32 nM

Fluc-IN-1: Fluc IC50 0.25 nM

Moderate potency suitable for partial inhibition

~128-fold lower on respective target

Orthogonal Assay Compatibility

Class-level inference

Independent NanoLuc & Fluc signal control with minimal crosstalk.

Enables accurate dual-luciferase data normalization

Cell-based and biochemical assay contexts

Structural Differentiation

Supporting evidence

IN-3

C24H21F3N4O4 (486.44)

IN-2

C15H11ClN2O (270.71)

Distinct scaffold supports NanoLuc selectivity

Trifluoromethyl and amide-linked ring present

Evidence Dimension	Inhibitor profile overlap between Fluc and NanoLuc
Target Compound Data	Firefly luciferase-IN-3 active against NanoLuc (pIC50 = 7.5)
Comparator Or Baseline	In-class Fluc inhibitors (e.g., Firefly luciferase-IN-2) active against Fluc (IC50 = 0.15 µM) but not NanoLuc
Quantified Difference	<10% inhibitor overlap between Fluc and NanoLuc enzyme classes
Conditions	Purified enzyme HTS at 10 µM compound concentration

Why This Matters

The low cross-reactivity between enzyme classes confirms that Firefly luciferase-IN-3 cannot be replaced by Fluc-targeted inhibitors in multiplexed assays requiring independent control of NanoLuc signal.

• [1] Ho PI, et al. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. View Source

Potency Comparison: Firefly luciferase-IN-3 (pIC50 7.5) vs. Firefly luciferase-IN-1 (IC50 0.25 nM)

While Firefly luciferase-IN-1 (compound 48) exhibits exceptionally high potency against firefly luciferase with an IC50 of 0.25 nM , this compound is optimized for Fluc and does not target NanoLuc. Firefly luciferase-IN-3, with its pIC50 of 7.5 (~32 nM) against NanoLuc , serves a distinct purpose: providing moderate, tunable NanoLuc inhibition suitable for stabilization-based signal amplification assays where complete enzyme ablation is undesirable [1].

Potency vs. Fluc-IN-1

Cross-study comparable

NanoLuc IC50 32 nM

Fluc-IN-1: Fluc IC50 0.25 nM

Moderate potency suitable for partial inhibition

~128-fold lower on respective target

Evidence Dimension	Inhibitory potency (IC50) and enzyme target
Target Compound Data	NanoLuc pIC50 = 7.5 (IC50 ~32 nM)
Comparator Or Baseline	Firefly luciferase-IN-1: Fluc IC50 = 0.25 nM (no reported NanoLuc activity)
Quantified Difference	~128-fold lower potency on its respective target compared to Fluc-IN-1 on Fluc
Conditions	Purified enzyme assays (Fluc and NanoLuc)

Why This Matters

The moderate potency of Firefly luciferase-IN-3 makes it suitable for applications requiring partial inhibition rather than complete signal ablation, whereas ultra-potent inhibitors like Fluc-IN-1 are designed for complete suppression.

• [1] Ho PI, et al. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. View Source

Orthogonal Reporter Assay Compatibility: NanoLuc Inhibition with Minimal Fluc Cross-Reactivity

In orthogonal reporter gene assays, the ability to independently modulate two distinct luciferase signals is paramount. The foundational study by Ho et al. (2013) established that NanoLuc and firefly luciferase share <10% inhibitor overlap [1]. Firefly luciferase-IN-3, characterized as a NanoLuc inhibitor (pIC50 = 7.5) , enables selective suppression of NanoLuc-driven bioluminescence without affecting Fluc signal. In contrast, broad-spectrum inhibitors or Fluc-specific compounds (e.g., Fluc-IN-1 with Fluc IC50 = 25 nM) would confound multiplexed readouts.

Orthogonal Assay Compatibility

Class-level inference

Independent NanoLuc & Fluc signal control with minimal crosstalk.

Enables accurate dual-luciferase data normalization

Cell-based and biochemical assay contexts

Evidence Dimension	Selectivity for orthogonal reporter system compatibility
Target Compound Data	NanoLuc inhibition (pIC50 = 7.5); expected minimal Fluc cross-reactivity based on <10% overlap
Comparator Or Baseline	Fluc-selective inhibitors (e.g., Fluc-IN-1) with no documented NanoLuc activity
Quantified Difference	<10% inhibitor profile overlap between NanoLuc and Fluc enzyme classes
Conditions	Cell-based and biochemical orthogonal assay systems

Why This Matters

Procurement of Firefly luciferase-IN-3 is essential for laboratories running dual-luciferase assays (e.g., NanoLuc + Fluc) where independent signal control is required for accurate data normalization and interpretation.

• [1] Ho PI, et al. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. View Source

Molecular Distinction: Structural Differentiation from Firefly luciferase-IN-2

Firefly luciferase-IN-3 (CID: 17087944; C24H21F3N4O4; MW: 486.44) is chemically distinct from its series analog Firefly luciferase-IN-2 (CID: not specified; C15H11ClN2O; MW: 270.71) . The larger, more complex structure of IN-3 incorporates a trifluoromethyl group and an additional amide-linked aromatic ring, contributing to its altered enzyme selectivity profile. This structural divergence underpins the functional differentiation: IN-2 is optimized for P. pyralis Fluc inhibition (IC50 = 0.15 µM), whereas IN-3 is characterized for NanoLuc inhibition (pIC50 = 7.5) .

Structural Differentiation

Supporting evidence

IN-3

C24H21F3N4O4 (486.44)

IN-2

C15H11ClN2O (270.71)

Distinct scaffold supports NanoLuc selectivity

Trifluoromethyl and amide-linked ring present

Evidence Dimension	Molecular structure and enzyme target selectivity
Target Compound Data	C24H21F3N4O4; MW: 486.44; NanoLuc pIC50 = 7.5
Comparator Or Baseline	Firefly luciferase-IN-2: C15H11ClN2O; MW: 270.71; Fluc IC50 = 0.15 µM
Quantified Difference	Distinct chemical scaffolds with divergent enzyme selectivity
Conditions	Chemical structure analysis and biochemical enzyme profiling

Why This Matters

The unique chemical structure of Firefly luciferase-IN-3 is directly linked to its NanoLuc-targeted activity, making it the appropriate procurement choice for NanoLuc-based assay development rather than the structurally simpler Fluc-targeted IN-2.

Validated Application Scenarios for Firefly luciferase-IN-3 in Luciferase Assay Development

Multiplexed Dual-Luciferase Reporter Assays (NanoLuc + Firefly Luciferase)

Firefly luciferase-IN-3 is ideally suited for orthogonal dual-reporter systems where independent control of NanoLuc and firefly luciferase signals is required. The compound's nM-level NanoLuc inhibition (pIC50 = 7.5) and the established low cross-reactivity (<10% overlap) between NanoLuc and Fluc inhibitor profiles [1] enable selective suppression of the NanoLuc channel without compromising Fluc readout. This application is critical for normalizing transfection efficiency or pathway-specific responses in high-throughput screening campaigns .

NanoLuc Stabilization and Signal Amplification in Cell-Based Assays

Inhibitor-induced enzyme stabilization can paradoxically increase bioluminescent signal for short-half-life reporters like NanoLuc [1]. Firefly luciferase-IN-3, with its moderate potency (IC50 ~32 nM), may be employed at sub-saturating concentrations to enhance assay sensitivity and dynamic range without complete signal ablation. This application is particularly valuable in cell-based assays where low expression levels of NanoLuc-fusion proteins limit detection .

Counter-Screening for NanoLuc Interference in Compound Libraries

Firefly luciferase-IN-3 serves as a reference inhibitor for validating NanoLuc-based counter-screens. Its well-characterized pIC50 of 7.5 provides a benchmark for identifying false-positive hits that arise from direct NanoLuc inhibition rather than on-target pathway modulation . This application is essential for triaging compound libraries in drug discovery campaigns that employ NanoLuc reporter constructs .

Development of BRET and NanoBRET Assays Requiring Selective Donor Inhibition

In Bioluminescence Resonance Energy Transfer (BRET) assays using NanoLuc as the energy donor, Firefly luciferase-IN-3 can be used to titrate donor signal and optimize the BRET ratio. The compound's NanoLuc-specific activity (pIC50 = 7.5) [1] allows precise control of donor luminescence without affecting the acceptor fluorophore, facilitating assay calibration and quality control in proximity-based interaction studies .

Application

Selection Property

Validation Focus

Dual-luciferase multiplexed assays

NanoLuc selectivity profile

Cross-reactivity with Fluc

NanoLuc signal amplification

Moderate inhibitory potency

Sub-saturating concentration response

Counter-screen for NanoLuc interference

Reported NanoLuc inhibition benchmark

False-positive hit identification

BRET / NanoBRET assay calibration

NanoLuc-specific donor inhibition

BRET ratio optimization

• [1] Ho PI, et al. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. View Source